3,3,3-Trifluoro-2,2-dimethylpropanimidamide hydrochloride
Overview
Description
Scientific Research Applications
Synthesis of Heteroarenes
A study by Shi et al. (2018) demonstrates the use of 3,3,3-trifluoro-2,2-dimethylpropanoic acid in the synthesis of CMe2CF3-containing heteroarenes through tandem 1,1-dimethyltrifluoroethylation and cyclization of isonitriles. This process offers an efficient pathway to create a range of previously unknown heteroarenes, potentially useful in drug discovery (Shi et al., 2018).
Decarboxylation for Heteroarene Preparation
Liu et al. (2018) explored a transition-metal-free method to synthesize C(CF3)Me2-substituted heteroarenes. They used decarboxylative 1,1-dimethyltrifluoroethylation of heteroarenes with 3,3,3-trifluoro-2,2-dimethylpropanoic acid, achieving high yields of C(CF3)Me2-containing heteroarenes, again highlighting potential applications in drug discovery (Liu et al., 2018).
Synthesis of Chroman-4-ones
Liu et al. (2020) presented a method for synthesizing CMe2CF3-containing chroman-4-ones. They employed (NH4)2S2O8-mediated decarboxylative trifluoroalkylation of alkenes with 3,3,3-trifluoro-2,2-dimethylpropanoic acid under metal-free conditions. The resulting compounds were used in the synthesis of TRPV1 precursors, demonstrating a novel pathway for synthesizing complex organic molecules (Liu et al., 2020).
Insecticide Intermediates
A study by Dongqing Liu et al. (2006) focused on synthesizing 3-[(E)-2-Chloro-3,3,3-trifluoroprop-1-enyl]-N-hydroxymethyl-2,2-dimethylcyclopropanecarboxamide. This compound, derived from 3,3,3-trifluoro-2,2-dimethylpropanimidamide hydrochloride, serves as an important intermediate in the production of tefluthrin, a pesticide used in agriculture (Dongqing Liu et al., 2006).
Fluorinated Pharmaceuticals and Agrochemicals
Shimizu et al. (2009) discuss the synthesis and reactions of 3,3,3-trifluoropropynyllithium, highlighting its role in creating trifluoromethylated compounds. These compounds have applications in pharmaceuticals and agrochemicals, underlining the importance of this compound in producing fluorine-based biologically active substances (Shimizu et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
3,3,3-trifluoro-2,2-dimethylpropanimidamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F3N2.ClH/c1-4(2,3(9)10)5(6,7)8;/h1-2H3,(H3,9,10);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYQDMRGNHICRIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=N)N)C(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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